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Compound of Interest

Compound Name: IP2015

Cat. No.: B12376101

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory materials is a critical component of ensuring a safe and compliant work environment.
This guide provides essential information and step-by-step procedures for the appropriate
disposal of the chemical substance identified as IP2015, with a focus on immediate safety and
logistical considerations.

Based on available safety data, a product identified as "cortrol* is2015" is not classified as a
hazardous material under the criteria of the Federal OSHA Hazard Communication Standard
(29CFR 1910.1200) and the Globally Harmonized System (GHS).[1] However, adherence to
proper disposal protocols remains a vital aspect of laboratory best practices.

Immediate Safety and Spill Response

In the event of a spill, the primary concern is to contain the material and ensure the safety of
laboratory personnel.

Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.[1]

o Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment.[1]

o Eye Protection: Use eye protection to prevent direct contact.[2]
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Spill Containment and Cleanup:

Stop the flow of the material if it can be done without risk.[1]

Following product recovery, flush the area with water.[1]

Avoid discharging the substance into drains, water courses, or onto the ground.[1]

Take off contaminated clothing and wash it before reuse.[1]

Standard Disposal Procedures for IP2015

While IP2015 is not classified as hazardous, the recommended disposal method is to adhere to
local authority requirements.[1]

Waste Container and Labeling:

e Container: Use a suitable, well-maintained container with a secure lid. The container must be
compatible with the chemical.[3]

e Labeling: The container must be clearly labeled with the words "Hazardous Waste" (as a
general best practice, even for non-hazardous materials, to ensure proper handling), the full
chemical name (no abbreviations), and the date of waste generation.[3][4]

Disposal Pathway:
» Dispose of waste and residues in accordance with local authority requirements.[1]

o Empty containers should be taken to an approved waste handling site for recycling or
disposal.[1]

» Under no circumstances should a hazardous waste or chemical be disposed of down the
drain without explicit permission from environmental health and safety personnel.[3]

General Chemical Waste Disposal Workflow

The following diagram outlines a general workflow for the proper disposal of chemical waste in
a laboratory setting, which should be adapted to comply with institutional and local regulations.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2023.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2023.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2023.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2023.pdf
https://www.benchchem.com/product/b12376101?utm_src=pdf-body
https://www.benchchem.com/product/b12376101?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2023.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2023.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2023.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Assessment

Identify Waste Chemical

Dbtain Hazard Information

Consult Safety Data Sheet (SDS)

Determine if Hazardous

Based on Properties

Preparation for Disposal

Select Compatible Waste Container
Required Information
Label Container Correctly

Safety Precaution

Segregate from Incompatible Wastes

Secure Storage

Disposal Process

Store in Designated Waste Area

Official Removal

Arrange for Pickup by EHS or Licensed Contractor

Documentation

Complete Waste Disposal Manifest

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Quantitative Data Summary

For "cortrol* is2015," the safety data sheet does not provide specific quantitative data for
disposal, as it is not classified as hazardous.[1] For general hazardous waste, generator status
is quantified by the amount of waste produced per month, which dictates regulatory
requirements.[5]

Hazardous Waste Acutely Hazardous Waste

Generator Status Generation Rate (per Generation Rate (per
month) month)

Very Small Quantit

Y Q Y < 100 kg (220 Ibs) <1lkg

Generators (VSQGSs)

Small Quantity Generators > 100 kg (220 Ibs) and < 1,000

(SQGs) kg (2205 Ibs)

Large Quantity Generators
> 1,000 kg (2205 Ibs) > 1 kg

(LQGs)

This table presents the U.S. EPA's generator categories for hazardous waste for illustrative
purposes.[5] Always consult your institution's Environmental Health and Safety (EHS) office for
specific guidance.

Experimental Protocols

The provided information does not contain experimental protocols related to IP2015. The focus
of the safety data sheets is on hazard identification, handling, and disposal.

By following these guidelines and consulting with your institution's safety office, you can ensure
the safe and compliant disposal of IP2015 and other laboratory chemicals, fostering a secure
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376101#ip2015-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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